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Compound of Interest

Compound Name: Calcium dithionate

Cat. No.: B076073 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of calcium dithionate, its synthesis, and its structure. The information is intended

for a scientific audience and is presented with a focus on technical details and experimental

procedures.

Chemical Formula and Structure
The chemical formula for anhydrous calcium dithionate is CaS₂O₆. It is an ionic compound

consisting of a calcium cation (Ca²⁺) and a dithionate anion (S₂O₆²⁻). More commonly, it is

found in its hydrated form, calcium dithionate tetrahydrate (CaS₂O₆·4H₂O)[1][2].

The dithionate anion has a structure analogous to ethane, with the two sulfur atoms single-

bonded to each other. Each sulfur atom is also bonded to three oxygen atoms. The geometry

around each sulfur atom is tetrahedral.

Structure of the Dithionate Anion:
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Step 1: Formation of Manganese Dithionate

Step 2: Metathesis and Purification
Step 3: Isolation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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